cis-Ned-19 Methyl Ester
cis-Ned-19 Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1137264-04-0
VCID:
VC0122949
InChI:
InChI=1S/C31H33FN4O3/c1-38-28-12-11-20(17-21(28)19-35-13-15-36(16-14-35)27-10-6-4-8-24(27)32)29-30-23(18-26(34-29)31(37)39-2)22-7-3-5-9-25(22)33-30/h3-12,17,26,29,33-34H,13-16,18-19H2,1-2H3/t26-,29-/m1/s1
SMILES:
COC1=C(C=C(C=C1)C2C3=C(CC(N2)C(=O)OC)C4=CC=CC=C4N3)CN5CCN(CC5)C6=CC=CC=C6F
Molecular Formula:
C31H33FN4O3
Molecular Weight:
528.628
cis-Ned-19 Methyl Ester
CAS No.: 1137264-04-0
Reference Standards
VCID: VC0122949
Molecular Formula: C31H33FN4O3
Molecular Weight: 528.628
| CAS No. | 1137264-04-0 |
|---|---|
| Product Name | cis-Ned-19 Methyl Ester |
| Molecular Formula | C31H33FN4O3 |
| Molecular Weight | 528.628 |
| IUPAC Name | methyl (1R,3R)-1-[3-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-4-methoxyphenyl]-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate |
| Standard InChI | InChI=1S/C31H33FN4O3/c1-38-28-12-11-20(17-21(28)19-35-13-15-36(16-14-35)27-10-6-4-8-24(27)32)29-30-23(18-26(34-29)31(37)39-2)22-7-3-5-9-25(22)33-30/h3-12,17,26,29,33-34H,13-16,18-19H2,1-2H3/t26-,29-/m1/s1 |
| Standard InChIKey | NBQAXYMLTXNBOS-GGXMVOPNSA-N |
| SMILES | COC1=C(C=C(C=C1)C2C3=C(CC(N2)C(=O)OC)C4=CC=CC=C4N3)CN5CCN(CC5)C6=CC=CC=C6F |
| Synonyms | (1R,3R)-1-[3-[[4-(2-Fluorophenyl)-1-piperazinyl]methyl]-4-methoxyphenyl]-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic Acid |
| Last Modified | Aug 20 2021 |
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